N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide

• IUPAC Name: N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-methyl-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide
• InChI: InChI=1S/C18H21N3O2/c1-10-19-14-7-6-12(8-15(14)20-10)18(23)21-17-13-5-3-2-4-11(13)9-16(17)22/h2-5,12,16-17,22H,6-9H2,1H3,(H,19,20)(H,21,23)
• InChI Key: DIGRAPIHZGZSEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)CC(CC2)C(=O)NC3C(CC4=CC=CC=C34)O
• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol

Description

The compound is a derivative of indenone and imidazole. Indenone derivatives have been studied for their antibacterial and antifungal properties. Imidazole is a five-membered heterocyclic moiety that possesses a broad range of chemical and biological properties.

Molecular Structure Analysis

The compound likely contains a 2,3-dihydro-1H-inden-1-one structure, which is a fused molecule containing cyclopentanone and a benzene ring. It also appears to contain an imidazole ring, which is a five-membered heterocyclic moiety with two nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. For example, the molecular weight of 2,3-dihydro-1H-inden-1-one is 132.1592.

Scientific Research Applications

Biochemical Research

The benzodiazole and indenyl moieties present in the compound may interact with biological macromolecules, making it useful in studying protein-ligand interactions. This can provide insights into the mechanisms of action of related compounds and contribute to the understanding of disease pathways.

Each of these applications leverages the compound’s unique chemical structure, offering a wide range of possibilities for scientific exploration and innovation. .

Mechanism of Action

Target of Action

The primary target of this compound is A disintegrin and metalloproteinase with thrombospondin motifs 5 (ADAMTS5) . ADAMTS5 is an enzyme that plays a crucial role in the breakdown of aggrecan, a major component of cartilage, which suggests that this compound may have potential applications in the treatment of diseases that involve cartilage degradation, such as osteoarthritis .

Mode of Action

It is likely that it interacts with adamts5 to inhibit its activity, thereby reducing the breakdown of aggrecan and preserving the integrity of cartilage .

Biochemical Pathways

aggrecan metabolic pathway . By inhibiting ADAMTS5, it could potentially slow down the degradation of aggrecan, thereby preserving the structure and function of cartilage .

Pharmacokinetics

These properties are crucial in determining the compound’s bioavailability, ie, the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

Given its target and potential mode of action, it is likely that it results in the preservation of cartilage integrity, which could potentially alleviate symptoms in diseases that involve cartilage degradation .